2-[1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]-2-propanol

• IUPAC Name: 2-[1-phenyl-5-(trifluoromethyl)triazol-4-yl]propan-2-ol
• InChI: InChI=1S/C12H12F3N3O/c1-11(2,19)9-10(12(13,14)15)18(17-16-9)8-6-4-3-5-7-8/h3-7,19H,1-2H3
• InChI Key: YIRHOESRBXLVQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(N(N=N1)C2=CC=CC=C2)C(F)(F)F)O
• Molecular Formula: C12H12F3N3O
• Molecular Weight: 271.24 g/mol

Description

The compound "2-[1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]-2-propanol" is part of a broader class of compounds that have garnered attention due to their potential applications in various fields, including material science and pharmaceuticals. This compound, characterized by the presence of a trifluoromethyl group and a 1,2,3-triazole ring, is of interest due to its structural properties and potential reactivity.

Synthesis Analysis

The synthesis of related 1,2,3-triazole derivatives often involves "click" chemistry, particularly the azide-alkyne cycloaddition reaction, which provides a robust and efficient route to these compounds. For instance, Saleem et al. (2015) discuss the synthesis of complexes involving 1,2,3-triazoles through reactions that yield compounds with potential catalytic applications (Saleem et al., 2015). Although this does not directly describe the synthesis of the exact compound , it illustrates the types of reactions and methodologies that could be relevant.

Molecular Structure Analysis

The molecular structure of 1,2,3-triazole derivatives, including the target compound, is characterized by the triazole ring, which can engage in various interactions due to its electron-rich nature. For example, Ahmed et al. (2016) explored the crystal structures of triazole derivatives, revealing the presence of weak intermolecular hydrogen bonding interactions that stabilize the molecular structures (Ahmed et al., 2016).

Scientific Research Applications

Catalytic Applications

The compound has been explored in the context of catalytic applications, particularly in the synthesis of ruthenium complexes. These complexes have been investigated for their catalytic efficiency in oxidation reactions and transfer hydrogenation, showcasing the compound's utility in facilitating diverse chemical transformations. The structural versatility of the compound allows it to serve as an effective ligand, enhancing the catalytic properties of metal complexes in various reactions (Saleem et al., 2013).

Antimicrobial and Antioxidant Activities

Another significant application of 2-[1-phenyl-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]-2-propanol derivatives is in the development of antimicrobial and antioxidant agents. Research has led to the synthesis of novel compounds displaying a broad spectrum of antimicrobial activities alongside moderate to good antioxidant properties. These findings underscore the potential of the compound and its derivatives in contributing to new treatments and preventive strategies against microbial infections and oxidative stress-related conditions (Bhat et al., 2016).

Synthesis and Characterization of Complexes

The compound's utility extends to the synthesis and characterization of new chemical entities, such as copper(I) complexes with triazolylidene ligands. These complexes have been synthesized and characterized, demonstrating their potential in initiating oxidation reactions. This application is crucial for the development of efficient and selective catalytic processes, offering insights into the design of new catalysts for industrial and laboratory synthesis (Mncube & Bala, 2018).

Chemical Synthesis and Drug Development

Additionally, derivatives of this compound have been explored for their potential in drug development, particularly as anti-cancer agents. The synthesis of new series of triazolyl chalcone derivatives has shown promising anti-microbial, anti-oxidant, and anti-cancer activities, highlighting the compound's significance in medicinal chemistry and pharmaceutical research (Bhat et al., 2016).

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve studying how it interacts with biological systems.

Safety and Hazards

This would involve studying the compound’s toxicity, flammability, and other hazards, as well as appropriate safety precautions when handling it.

Future Directions

This would involve discussing potential future research directions, such as new synthetic methods, potential applications, and areas where further study is needed.